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Compound of Interest

Compound Name: A-350619

CAS No.: 538368-27-3

Cat. No.: B1250368

Get Quote

Part 1: Executive Summary & Core Directive
A-350619 (CAS: 538368-27-3) is a synthetic small molecule characterized as a soluble

Guanylyl Cyclase (sGC) activator/stimulator. Unlike endogenous Nitric Oxide (NO), which

requires a reduced heme moiety (Fe²⁺) to activate sGC, A-350619 belongs to a class of

compounds capable of activating the enzyme in its basal state and, critically, synergizing with

NO to potentiate cGMP production.

This guide provides a rigorous framework for the in vitro characterization of A-350619. It moves

beyond simple descriptions to establish a causal link between the compound’s physicochemical

properties and its biological readout. The protocols herein are designed to be self-validating,

ensuring that observed effects are due to specific sGC modulation rather than assay artifacts.

Part 2: Mechanism of Action & Signaling
Architecture
The Target: Soluble Guanylyl Cyclase (sGC)
sGC is a heterodimeric enzyme (
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) that serves as the primary receptor for NO. Upon activation, sGC catalyzes the conversion of
Guanosine Triphosphate (GTP) to Cyclic Guanosine Monophosphate (cGMP), a second
messenger that drives vasodilation, platelet inhibition, and smooth muscle relaxation via
Protein Kinase G (PKG).

A-350619 Mode of Binding
A-350619 acts as an allosteric modulator.

Basal Activation: It binds to a non-catalytic site on the sGC heterodimer, inducing a

conformational change that increases

for cGMP synthesis even in the absence of NO.

Synergy: In the presence of NO donors (e.g., Sodium Nitroprusside), A-350619 stabilizes the

nitrosyl-heme complex, preventing the rapid dissociation of NO and shifting the dose-

response curve to the left.

Heme Dependency: Unlike "heme-independent" activators (e.g., Cinaciguat) that target

oxidized/heme-free sGC, A-350619 typically requires the heme moiety or acts synergistically

with heme-dependent mechanisms, classifying it functionally closer to sGC stimulators like

YC-1, though it shares structural features with acrylamide-based activators.

Pathway Visualization
The following diagram illustrates the intervention point of A-350619 within the NO-sGC-cGMP

axis.
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Caption: A-350619 binds allosterically to sGC, synergizing with NO to accelerate the GTP-to-

cGMP conversion.
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Part 3: In Vitro Characterization Protocols
Primary Biochemical Assay: sGC Enzymatic Activity
Objective: Quantify the potency (

) and efficacy (

) of A-350619 using purified sGC enzyme.

Methodological Rationale: Direct measurement of cGMP production is the gold standard. While

radioactive immunoassays (RIA) were used historically (Miller et al., 2003), modern workflows

utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) (e.g., Cisbio

HTRF or PerkinElmer LANCE) for high-throughput sensitivity without radiation.

Protocol Workflow
Reagent Preparation:

Buffer: 50 mM Triethanolamine (TEA), pH 7.4. Note: TEA is preferred over Tris/Hepes for

sGC stability.

Additives: 1 mM IBMX (PDE inhibitor), 2 mM MgCl₂, 0.1% BSA (prevents sticking).

Enzyme: Recombinant human soluble Guanylyl Cyclase (

).

Substrate: GTP (Final concentration

—keep near

).

Compound: A-350619 dissolved in DMSO (Final DMSO < 1%).

Reaction Setup (384-well plate):

Step 1: Add 5 µL of A-350619 (titration: 1 nM to 100 µM).

Step 2: Add 5 µL of purified sGC enzyme (approx. 0.5–1 nM final).
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Step 3:Optional: Add 5 µL of NO donor (e.g., DEA-NONOate, 100 nM) to test synergy.

Step 4: Initiate with 5 µL GTP solution.

Incubation: 20–30 minutes at 37°C.

Detection:

Add detection reagents (Anti-cGMP-Cryptate + d2-labeled cGMP).

Incubate 1 hour at RT.

Read on HTRF-compatible reader (Ex: 337 nm, Em: 665/620 nm).

Data Analysis: Calculate the HTRF ratio (665/620 nm). Plot % Activation relative to DMSO

control (0%) and maximally stimulated control (100%).

Parameter Expected Value Notes

Basal EC50 1.0 – 5.0 µM Potency in absence of NO.

Synergy EC50 0.1 – 0.5 µM
Potency shifts left with NO

donor.

Fold Activation 10x – 50x
Highly dependent on enzyme

purity/heme state.

Cellular Functional Assay: cGMP Accumulation
Objective: Verify cell permeability and target engagement in a physiological context. Cell

System: Rat Aortic Smooth Muscle Cells (RASMC) or CHO cells overexpressing sGC.

Protocol Steps
Seeding: Plate RASMC at 10,000 cells/well in 96-well plates. Allow adherence (24h).

Starvation: Wash cells with HBSS; incubate in serum-free media + 0.5 mM IBMX for 30 min.

Why IBMX? To prevent degradation of the generated cGMP by endogenous PDEs.

Treatment:
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Add A-350619 (dose response).[1]

Include controls: ODQ (sGC oxidizer/inhibitor) to prove mechanism specificity.

Incubate 30–60 minutes at 37°C.

Lysis & Detection:

Aspirate media. Add 50 µL Lysis Buffer (containing cGMP detection antibodies).

Quantify cGMP via competitive ELISA or HTRF.

Validation Criteria:

A-350619 should induce a dose-dependent increase in intracellular cGMP.

Pre-treatment with ODQ (10 µM) should attenuate the response if the mechanism is heme-

dependent (stimulator-like profile).

Ex Vivo Tissue Bath (Vasorelaxation)
Objective: Confirm physiological efficacy (vasodilation). Tissue: Rat Thoracic Aorta rings

(denuded or intact endothelium).

Mounting: Mount 3mm aortic rings in organ baths containing Krebs-Henseleit buffer (37°C,

95% O₂/5% CO₂).

Pre-contraction: Induce stable contraction with Phenylephrine (PE, 1 µM).

Dosing: Cumulative addition of A-350619 (

M to

M).

Readout: Measure reduction in tension (isometric force transducer).

Result: A-350619 should induce >80% relaxation of PE-contracted rings.
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Part 4: ADME & Physicochemical Profiling
For a compound to be a viable probe or lead, its physicochemical behavior must be

understood.

Property Method Metric/Target

Solubility
Kinetic Turbidimetry (PBS, pH

7.4)

> 50 µM desirable. A-350619

HCl salt is soluble in water up

to 100 mM.

Permeability PAMPA or Caco-2
High permeability expected

(passive diffusion).

Metabolic Stability Liver Microsomes (Human/Rat)
Monitor intrinsic clearance (

).

Plasma Protein Binding Equilibrium Dialysis

High binding (>95%) is

common for this chemotype;

factor into cell assay dosing.

Part 5: Experimental Workflow Diagram
The following diagram outlines the screening cascade for validating A-350619 activity.
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Caption: Screening cascade moving from cell-free enzymatic verification to physiological tissue

response.

Part 6: Expert Troubleshooting & Optimization
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Oxidation Sensitivity: sGC is highly sensitive to oxidation. Ensure buffers are degassed or

contain antioxidants (e.g., DTT/GSH) unless specifically testing for heme-oxidized activation.

However, note that DTT can interfere with some NO donors; use caution.

IBMX Toxicity: In cellular assays, do not incubate with IBMX > 1 hour, as prolonged PDE

inhibition can be cytotoxic and alter basal signaling baselines.

Plasticware: A-350619 is lipophilic. Use low-binding polypropylene plates for serial dilutions

to prevent compound loss before it reaches the assay plate.

Light Sensitivity: NO donors (like Sodium Nitroprusside) are light-sensitive. Perform synergy

assays in low-light conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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